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Compound of Interest

Compound Name: Glycyphyllin

Cat. No.: B1202128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycyphyllin is a naturally occurring dihydrochalcone glycoside, specifically a phloretin 2'-O-

rhamnoside.[1] It is found in the plant Smilax glycyphylla, a species native to Australia. This

technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of Glycyphyllin, with a focus on data relevant to research and drug

development.

Chemical and Physical Properties
Glycyphyllin is a moderately sized molecule with the chemical formula C21H24O9.[1] Its

structure consists of a phloretin aglycone linked to a rhamnose sugar moiety.

Table 1: General and Physical Properties of Glycyphyllin
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Property Value Source

Molecular Formula C21H24O9 [1]

Molecular Weight 420.4 g/mol [1]

Melting Point 178-180 °C

Boiling Point Not available

Appearance White crystalline solid

Table 2: Chemical Identifiers of Glycyphyllin
Identifier Value Source

IUPAC Name

1-[2,4-dihydroxy-6-

[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxyphenyl]-3-(4-

hydroxyphenyl)propan-1-one

[1]

SMILES

C[C@H]1--INVALID-LINK--

OC2=CC(=CC(=C2C(=O)CCC

3=CC=C(C=C3)O)O)O)O)O">

C@@HO

[1]

InChI
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18(26)19(27)20(28)21(29-

10)30-16-9-13(23)8-

15(25)17(16)14(24)7-4-11-2-5-

12(22)6-3-11/h2-3,5-6,8-10,18-

23,25-

28H,4,7H2,1H3/t10-,18-,19+,2

0+,21-/m0/s1

[1]

InChIKey
GLLUYNRFPAMGQR-
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[1]

Solubility
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Detailed quantitative solubility data for Glycyphyllin in a range of solvents is not readily

available in the literature. As a glycoside, it is expected to have some solubility in polar solvents

like methanol, ethanol, and DMSO, and limited solubility in nonpolar solvents.

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of

Glycyphyllin.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR: Limited ¹³C NMR data is available. The reported chemical shifts are consistent with

the dihydrochalcone glycoside structure, showing signals for the aromatic rings of the phloretin

core and the sugar carbons of the rhamnose unit.

Infrared (IR) Spectroscopy
Specific IR spectral data for Glycyphyllin is not available in the reviewed literature. However,

based on its structure, the following characteristic absorption bands can be predicted:

~3300 cm⁻¹ (broad): O-H stretching vibrations from the multiple hydroxyl groups.

~2900 cm⁻¹: C-H stretching vibrations of the aliphatic and aromatic moieties.

~1630 cm⁻¹: C=O stretching vibration of the ketone group in the dihydrochalcone core.

~1600, 1500, 1450 cm⁻¹: C=C stretching vibrations within the aromatic rings.

~1200-1000 cm⁻¹: C-O stretching vibrations from the glycosidic bond and alcohol groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Specific UV-Vis absorption maxima for Glycyphyllin are not detailed in the available literature.

Dihydrochalcones typically exhibit absorption maxima in the range of 280-330 nm.

Mass Spectrometry (MS)
The exact mass of Glycyphyllin is 420.14203234 Da. While detailed fragmentation patterns

from tandem mass spectrometry are not extensively reported, predicted adducts include
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[M+H]⁺, [M+Na]⁺, and [M-H]⁻.[2]

Experimental Protocols
Synthesis of Glycyphyllin
A method for the chemical synthesis of Glycyphyllin has been reported. The key steps involve:

Glycosylation: Reaction of a suitable phloretin derivative with a protected rhamnosyl donor.

Deprotection: Removal of protecting groups to yield Glycyphyllin.

A detailed, step-by-step protocol for the total synthesis is not publicly available.

Isolation from Smilax glycyphylla
A detailed experimental protocol for the isolation and purification of Glycyphyllin from Smilax

glycyphylla is not available in the current literature. A general workflow for the isolation of

similar natural products would typically involve:

Plant Material
(Smilax glycyphylla leaves)

Extraction
(e.g., with methanol)

Solvent Partitioning
(e.g., with ethyl acetate and water)

Column Chromatography
(e.g., silica gel, Sephadex)

Further Purification
(e.g., preparative HPLC) Pure Glycyphyllin

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of Glycyphyllin.

Biological Activity and Signaling Pathways
The biological activities of Glycyphyllin have not been extensively studied. However, related

flavonoids and dihydrochalcones are known to possess a range of pharmacological effects,

including antioxidant, anti-inflammatory, and anticancer properties.[3][4][5] The mechanisms of

action for these compounds often involve the modulation of key cellular signaling pathways.

While no specific signaling pathways have been definitively identified for Glycyphyllin, based

on the activities of structurally similar compounds, it is plausible that Glycyphyllin may

influence the following pathways:
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NF-κB Signaling Pathway: Many flavonoids are known to inhibit the NF-κB pathway, a critical

regulator of inflammation.[2][6][7][8][9][10][11] Inhibition of this pathway would lead to a

decrease in the production of pro-inflammatory cytokines.
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Caption: Hypothesized inhibition of the NF-κB signaling pathway by Glycyphyllin.
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MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved

in cellular processes like proliferation, differentiation, and apoptosis. Some flavonoids can

modulate this pathway, which could contribute to potential anticancer effects.[3][4][12][13][14]

[15][16]
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Caption: Potential modulation of the MAPK signaling pathway by Glycyphyllin.
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PI3K/Akt Signaling Pathway: This pathway is crucial for cell survival and proliferation.

Dysregulation of the PI3K/Akt pathway is common in cancer. Certain natural compounds

have been shown to inhibit this pathway.[2][10][17][18][19][20][21][22][23][24]
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Caption: Possible inhibitory effect of Glycyphyllin on the PI3K/Akt pathway.

It is critical to note that the involvement of Glycyphyllin in these pathways is currently

hypothetical and requires experimental validation.

Conclusion and Future Directions
Glycyphyllin is a dihydrochalcone glycoside with a well-defined chemical structure. However,

a comprehensive understanding of its physical, chemical, and particularly its biological

properties is still lacking. Further research is warranted in the following areas:

Detailed Physicochemical Characterization: Comprehensive studies on its solubility, boiling

point, and full spectroscopic analysis (¹H NMR, detailed ¹³C NMR, IR, UV-Vis, and MS/MS)

are needed.

Isolation and Purification: Development and publication of a detailed and optimized protocol

for the isolation of Glycyphyllin from Smilax glycyphylla would greatly facilitate further

research.

Biological Activity Screening: A broad screening of the biological activities of Glycyphyllin,

including its antioxidant, anti-inflammatory, antimicrobial, and anticancer potential, is

essential.

Mechanism of Action Studies: In-depth studies are required to elucidate the specific

molecular targets and signaling pathways modulated by Glycyphyllin to understand its

mechanism of action.

This technical guide summarizes the current knowledge on Glycyphyllin and highlights the

significant gaps that need to be addressed by the scientific community to fully explore the

potential of this natural product in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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